BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 5-bromo-3-
cyclopropyl-1,2-thiazole

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

5-bromo-3-cyclopropyl-1,2-
Compound Name:

thiazole
CAS No.: 1513081-63-4
Cat. No.: B6237559

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-bromo-3-cyclopropyl-1,2-thiazole is a heterocyclic compound featuring a thiazole ring
substituted with a bromine atom and a cyclopropyl group. The 1,2-thiazole (or isothiazole) ring
system is a significant structural motif in medicinal chemistry, known for its presence in a
variety of biologically active compounds.[1] The incorporation of a bromine atom provides a
versatile handle for further chemical modifications, such as cross-coupling reactions, making it
a valuable building block in the synthesis of more complex molecules. The cyclopropyl group, a
small, strained ring, is often introduced into drug candidates to improve metabolic stability,
binding affinity, and other pharmacokinetic properties. This guide provides a comprehensive
overview of the synthesis, properties, and potential applications of 5-bromo-3-cyclopropyl-
1,2-thiazole, with a focus on its relevance to drug discovery and development.

Physicochemical Properties
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A summary of the key physicochemical properties of 5-bromo-3-cyclopropyl-1,2-thiazole is
presented in the table below. These properties are crucial for understanding its behavior in
chemical reactions and biological systems.

Property Value Source
CAS Number 1513081-63-4 2]
Molecular Formula C6H6BINS [2]
Molecular Weight 204.09 g/mol [2]
Appearance Light yellow liquid

Purity Typically 296%

Synthesis of 5-bromo-3-cyclopropyl-1,2-thiazole

The synthesis of substituted 1,2-thiazoles can be approached through various synthetic
strategies. While specific literature detailing the synthesis of 5-bromo-3-cyclopropyl-1,2-
thiazole is not readily available, a plausible and commonly employed method involves the
construction of the thiazole ring from acyclic precursors. One of the most established methods
for thiazole synthesis is the Hantzsch synthesis, which involves the reaction of an a-haloketone
with a thioamide.[3][4] However, for 1,2-thiazoles, alternative cyclization strategies are often
necessary.

A potential synthetic pathway to 5-bromo-3-cyclopropyl-1,2-thiazole could involve the
reaction of a suitably substituted precursor that can undergo cyclization to form the desired
heterocyclic ring. The following diagram illustrates a generalized synthetic workflow for the
formation of a substituted 1,2-thiazole ring, which could be adapted for the synthesis of the
target compound.
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Caption: A plausible synthetic workflow for 5-bromo-3-cyclopropyl-1,2-thiazole.

Experimental Protocol: A Generalized Approach to 5-
Bromo-1,2-thiazole Synthesis

While a specific protocol for 5-bromo-3-cyclopropyl-1,2-thiazole is not detailed in the
available literature, a general procedure for the synthesis and bromination of a 1,2-thiazole ring
can be outlined as follows. This protocol is illustrative and would require optimization for the
specific substrate.

Step 1: Synthesis of 3-cyclopropyl-1,2-thiazole (Hypothetical)

» To a solution of an appropriate a,3-unsaturated cyclopropyl ketone in a suitable solvent (e.g.,
ethanol), add a source of sulfur and ammonia (e.g., Lawesson's reagent followed by an
ammonia source).

e Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by
Thin Layer Chromatography (TLC).

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b6237559/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-5-bromo-3-cyclopropyl-1-2-thiazole
https://www.benchchem.com/product/b6237559/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-bromo-3-cyclopropyl-1-2-thiazole
https://www.benchchem.com/product/b6237559/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-bromo-3-cyclopropyl-1-2-thiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6237559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Upon completion, cool the reaction mixture to room temperature and remove the solvent
under reduced pressure.

 Purify the crude product by column chromatography on silica gel to yield 3-cyclopropyl-1,2-
thiazole.

Step 2: Bromination to 5-bromo-3-cyclopropyl-1,2-thiazole

» Dissolve 3-cyclopropyl-1,2-thiazole in a suitable solvent (e.g., glacial acetic acid or a
chlorinated solvent).

o Slowly add a brominating agent, such as N-bromosuccinimide (NBS) or elemental bromine,
to the solution at a controlled temperature (e.g., 0 °C to room temperature).

» Stir the reaction mixture for a specified time, again monitoring by TLC.

o Once the starting material is consumed, quench the reaction with a reducing agent (e.g.,
sodium thiosulfate solution) if bromine was used.

o Extract the product with an organic solvent, wash the organic layer with brine, dry over
anhydrous sodium sulfate, and concentrate under reduced pressure.

 Purify the final product by column chromatography or distillation to obtain 5-bromo-3-
cyclopropyl-1,2-thiazole.

Applications in Drug Discovery

The thiazole nucleus is a privileged scaffold in medicinal chemistry, found in a wide array of
approved drugs with diverse therapeutic applications, including antibacterial, antifungal, anti-
inflammatory, and anticancer agents.[1][4][5] The presence of the cyclopropyl moiety and the
bromine atom in 5-bromo-3-cyclopropyl-1,2-thiazole suggests several potential applications
in drug discovery.

e As a Synthetic Intermediate: The bromine atom at the 5-position serves as a key functional
group for introducing further molecular diversity through various cross-coupling reactions
(e.g., Suzuki, Stille, Sonogashira). This allows for the synthesis of libraries of novel
compounds for biological screening.
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o Potential Biological Activities:

o Anticancer: Many thiazole derivatives have demonstrated potent anticancer activity by
targeting various cellular pathways.[4] The unique substitution pattern of this compound
could lead to novel interactions with anticancer targets.

o Antimicrobial: The thiazole ring is a core component of many antimicrobial agents.[4][6]
New derivatives are continuously being explored to combat drug-resistant pathogens.

o Anti-inflammatory: Thiazole-containing compounds have been investigated as inhibitors of
inflammatory enzymes and pathways.[7]

o Neurological Disorders: Some thiazole derivatives have shown potential in the treatment
of neurodegenerative diseases.[7]

The following diagram illustrates the central role of 5-bromo-3-cyclopropyl-1,2-thiazole as a
building block for generating diverse chemical entities for drug discovery programs.
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Caption: Role of 5-bromo-3-cyclopropyl-1,2-thiazole as a versatile intermediate in drug
discovery.
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Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 5-
bromo-3-cyclopropyl-1,2-thiazole. While a specific Material Safety Data Sheet (MSDS) for
this compound is not widely available, general safety guidelines for brominated heterocyclic
compounds should be followed.[8][9]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[10]

» Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
vapors.[10] Avoid contact with skin and eyes.[9]

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents and strong acids.[8] Keep the container tightly closed.

o Fire Hazards: Thiazole derivatives can be flammable.[11] Keep away from heat, sparks, and
open flames.[8] In case of fire, use appropriate extinguishing media such as carbon dioxide,
dry chemical powder, or foam.[8]

o First Aid:
o In case of skin contact: Wash off immediately with plenty of soap and water.[9]

o In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes and
seek medical attention.[9]

o If inhaled: Move the person to fresh air.[9]

o If swallowed: Do NOT induce vomiting. Seek immediate medical attention.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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